Methyl 5-chloro-2-(methylamino)benzoate

• IUPAC Name: methyl 5-chloro-2-(methylamino)benzoate
• InChI: InChI=1S/C9H10ClNO2/c1-11-8-4-3-6(10)5-7(8)9(12)13-2/h3-5,11H,1-2H3
• InChI Key: ZXWPYEIFGVQZDK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)Cl)C(=O)OC
• Molecular Formula: C9H10ClNO2
• DSSTOX Substance ID: DTXSID80494741
• Molecular Weight: 199.63 g/mol
• CAS No.: 55150-07-7

Description

Methyl 5-chloro-2-(methylamino)benzoate is a chemical compound with the molecular formula C9H10ClNO2. It has a molecular weight of 199.64. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of this compound involves the use of calcium hypochlorite and acetic acid in water and acetone. The reaction is carried out under an ice-water bath for 2 hours. After the reaction, the product is extracted with ethyl acetate, and the organic layer is washed with saturated NaHCO3 solution. The product is then dried over anhydrous magnesium sulfate, filtered, and concentrated to give a dark brown liquid. The yield of this reaction is 70%.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10ClNO2/c1-11-8-4-3-6(10)5-7(8)9(12)13-2/h3-5,11H,1-2H3. This code provides a unique identifier for the molecular structure of this compound.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C. The compound has a high GI absorption and is BBB permeant. It is soluble in water with a solubility of 0.0585 mg/ml.

Scientific Research Applications

Polymer Synthesis

Methyl 5-chloro-2-(methylamino)benzoate is involved in the synthesis of hyperbranched aromatic polyamides, which exhibit solubility in various organic solvents and have applications in materials science due to their inherent viscosity and molecular weight properties. For example, the thermal polymerization of related monomers gives rise to hyperbranched aromatic polyamides with unique structural and solubility characteristics, making them suitable for various advanced material applications (Yang, Jikei, & Kakimoto, 1999).

Pharmaceutical Research

In the field of pharmaceuticals, derivatives of this compound have been explored for their antiproliferative activities against cancer cell lines. Compounds synthesized from this molecule have shown significant cytotoxic activities, particularly against breast cancer cell lines, suggesting potential applications in cancer therapy (Youssef, El-Moneim, Fathalla, & Nafie, 2020).

Photocatalytic Degradation

The compound has also found applications in environmental science, particularly in the photocatalytic degradation of pollutants. Studies have shown that adsorbent supports loaded with titanium dioxide can enhance the degradation rate of certain pollutants in the presence of compounds similar to this compound, reducing the concentration of toxic intermediates in aqueous solutions (Torimoto, Ito, Kuwabata, & Yoneyama, 1996).

Agrochemical Research

In agrochemical research, derivatives of this compound, such as amidoflumet, have been studied for their acaricidal properties. The molecular structure and hydrogen bonding interactions of such derivatives have implications for their efficacy as pesticides (Kimura & Hourai, 2005).

Nucleic Acid Synthesis

The compound plays a role in the synthesis of protected ribonucleosides, facilitating the selective benzoylation of hydroxyl groups. This process is crucial in the solid-phase synthesis of oligoribonucleotides, enabling the preparation of RNA and DNA-RNA mixtures for genetic research and therapeutic applications (Kempe, Chow, Sundquist, Nardi, Paulson, & Peterson, 1982).

Safety and Hazards

Methyl 5-chloro-2-(methylamino)benzoate is classified under the GHS07 hazard class. The compound has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements for this compound are P261 and P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray and, if in eyes, to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do.

Synthesis routes and methods

Procedure details

A mixture of methyl 2-amino-5-chlorobenzoate (1.0 g, 5.4 mmol), iodomethane (0.75 ml, 12.0 mmol), potassium carbonate (1.7 g, 12.4 mmol), and acetonitrile (20 ml) was stirred for 48 hours. The mixture was filtered through a pad of celite under suction and the filtrate was concentrated under reduced pressure. The residue was purified by flash chromatography on silica eluting with ethyl acetate-hexane (1:19) to provide 5-chloro-2-methylaminobenzoic acid methyl ester (137 mg, 13% yield) followed by 5-chloro-2-dimethylaminobenzoic acid methyl ester (809 mg, 70% yield).